Cas no 64330-80-9 (Benzoic acid, 4-methoxy-, 2-hydroxyethyl ester)

• Product Name: Benzoic acid, 4-methoxy-, 2-hydroxyethyl ester
• CAS No: 64330-80-9
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 424078
• PubChem ID: 10954476
• Update Time: 2025-04-19

Benzoic acid, 4-methoxy-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 2-hydroxyethyl ester
• 2-hydroxyethyl 4-methoxybenzoate
• DTXSID10449628
• 64330-80-9
• SCHEMBL20073067

• Inchi： 1S/C10H12O4/c1-13-9-4-2-8(3-5-9)10(12)14-7-6-11/h2-5,11H,6-7H2,1H3
• InChI Key： QKKQKNBSVKMOPK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CCO

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives